Cas no 1896982-57-2 (tert-butyl N-{2-1-(aminomethyl)cyclopentylphenyl}carbamate)

• Product Name: tert-butyl N-{2-1-(aminomethyl)cyclopentylphenyl}carbamate
• CAS No: 1896982-57-2
• MF: C₁₇H₂₆N₂O₂
• MW: 290.400544643402
• CID: 5906959
• PubChem ID: 117113320
• Update Time: 2025-05-23

tert-butyl N-{2-1-(aminomethyl)cyclopentylphenyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{2-1-(aminomethyl)cyclopentylphenyl}carbamate
• tert-butyl N-{2-[1-(aminomethyl)cyclopentyl]phenyl}carbamate
• 1896982-57-2
• EN300-1874202

• Inchi： 1S/C17H26N2O2/c1-16(2,3)21-15(20)19-14-9-5-4-8-13(14)17(12-18)10-6-7-11-17/h4-5,8-9H,6-7,10-12,18H2,1-3H3,(H,19,20)
• InChI Key： DFQICGMTGYQDOF-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(NC1C=CC=CC=1C1(CN)CCCC1)=O

Computed Properties

• Exact Mass: 290.199428076g/mol
• Monoisotopic Mass: 290.199428076g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 356
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 64.4Ų

Additional information on tert-butyl N-{2-1-(aminomethyl)cyclopentylphenyl}carbamate

tert-butyl N-{2-1-(aminomethyl)cyclopentylphenyl}carbamate: A Comprehensive Overview

The compound tert-butyl N-{2-1-(aminomethyl)cyclopentylphenyl}carbamate, identified by the CAS number 1896982-57-2, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which includes a tert-butyl group, a cyclopentane ring, and a carbamate functional group. The presence of these structural elements contributes to its versatile reactivity and stability, making it a valuable compound in research and development.

Recent studies have highlighted the importance of cyclopentane-containing compounds in drug design due to their ability to enhance bioavailability and reduce toxicity. The tert-butyl group, on the other hand, is known for its lipophilic properties, which can improve the solubility of the compound in organic solvents. This combination makes tert-butyl N-{2-1-(aminomethyl)cyclopentylphenyl}carbamate an attractive candidate for use in drug delivery systems and as an intermediate in organic synthesis.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the cyclopentane derivative. Researchers have employed various methods, including catalytic hydrogenation and ring-closing metathesis, to construct the cyclopentane ring. The subsequent introduction of the amino methyl group and the carbamate functionality requires precise control over reaction conditions to ensure high yields and purity. Recent advancements in catalytic asymmetric synthesis have further enhanced the efficiency of these processes, enabling the production of enantiomerically pure compounds.

In terms of applications, tert-butyl N-{2-1-(aminomethyl)cyclopentylphenyl}carbamate has shown promise in the field of medicinal chemistry. Its ability to act as a bioisostere for other functional groups makes it a valuable tool in lead optimization campaigns. For instance, studies have demonstrated that this compound can modulate enzyme activity by interacting with key residues in the active site. This property has led to its investigation as a potential inhibitor of enzymes involved in various disease pathways, such as cancer and neurodegenerative disorders.

Beyond its medicinal applications, this compound has also found use in materials science. The incorporation of cyclopentane rings into polymer backbones has been shown to improve mechanical properties, such as tensile strength and flexibility. The presence of the tert-butyl group further enhances these attributes by introducing steric bulk, which can influence polymer crystallinity and melting temperature. Researchers are actively exploring these properties to develop novel materials for use in advanced composites and biodegradable plastics.

The study of tert-butyl N-{2-1-(aminomethyl)cyclopentylphenyl}carbamate has also contributed to our understanding of supramolecular chemistry. The molecule's ability to form hydrogen bonds with other compounds makes it a useful component in self-assembling systems. Recent experiments have demonstrated that this compound can serve as a building block for constructing nanostructured materials with applications in sensing and catalysis.

In conclusion, tert-butyl N-{2-1-(aminomethyl)cyclopentylphenyl}carbamate, with its unique structure and versatile properties, continues to be a subject of intense research interest. Its potential applications span across multiple disciplines, from drug discovery to materials science. As researchers continue to uncover new insights into its chemistry and biology, this compound is poised to play an increasingly important role in both academic and industrial settings.